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Compound of Interest

Compound Name: PROTAC IRAK4 degrader-4

Cat. No.: B11935446 Get Quote

For researchers, scientists, and drug development professionals utilizing PROTAC IRAK4
degrader-4, adherence to proper disposal protocols is paramount to ensure laboratory safety

and environmental protection. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, offering step-by-step guidance for the

responsible handling of this compound.

PROTAC IRAK4 degrader-4 is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects[1]. Therefore, preventing its release into the environment is a critical

aspect of its handling and disposal[1].
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Parameter Information Source

Chemical Name PROTAC IRAK4 degrader-4 DC Chemicals

CAS Number 2360528-45-4 DC Chemicals[1]

Molecular Formula C41H38F3N11O10 DC Chemicals[1]

Molecular Weight 901.80 DC Chemicals[1]

Hazards

Acute toxicity, Oral (Category

4). Acute and chronic aquatic

toxicity (Category 1).

DC Chemicals[1]

Storage (Powder) -20°C for up to 2 years. DC Chemicals[2]

Storage (in DMSO)
4°C for 2 weeks, -80°C for 6

months.
DC Chemicals[2]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
DC Chemicals[1]

Experimental Workflow: PROTAC-Mediated Protein
Degradation
Proteolysis Targeting Chimeras (PROTACs) are bifunctional molecules that induce the

degradation of a target protein by hijacking the cell's natural waste disposal system, the

ubiquitin-proteasome system[3][4][5][6][7][8][9][10][11]. The general experimental workflow

involves introducing the PROTAC to a cellular system, where it facilitates the formation of a

ternary complex between the target protein (in this case, IRAK4) and an E3 ubiquitin ligase,

leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome[6][9][10][12].
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PROTAC IRAK4 Degrader-4 Mechanism of Action.

Step-by-Step Disposal Procedures
The following procedures are based on the safety data sheet for PROTAC IRAK4 degrader-4
and general best practices for handling hazardous laboratory chemicals.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling PROTAC IRAK4 degrader-4 in any form (powder or in solution).
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2. Waste Collection:

Solid Waste: Collect unused or waste PROTAC IRAK4 degrader-4 powder in a clearly

labeled, sealed container designated for chemical waste.

Liquid Waste: Collect solutions containing PROTAC IRAK4 degrader-4 in a separate,

labeled, and sealed waste container. Do not mix with other incompatible waste streams.

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, tubes, and gloves, should be considered contaminated and disposed of as

chemical waste.

3. Spill Management:

In the event of a spill, prevent further leakage or spreading[13].

For liquid spills, absorb the material with a non-combustible absorbent material (e.g.,

vermiculite, sand, or earth).

For solid spills, carefully sweep or scoop the material to avoid dust generation.

Collect all spill cleanup materials into a designated, sealed container for hazardous waste.

Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash the area

thoroughly[13].

4. Final Disposal:

All waste containing PROTAC IRAK4 degrader-4 must be disposed of through an approved

waste disposal plant[1].

Do not dispose of this chemical down the drain or in general trash.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Disposal Workflow for PROTAC IRAK4 Degrader-4.

By adhering to these procedures, researchers can mitigate the risks associated with PROTAC
IRAK4 degrader-4 and ensure a safe laboratory environment while protecting the ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11935446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

